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Compound of Interest

4-(Trifluoromethoxy)phenylacetic
Compound Name: d
aci

Cat. No.: B1304646

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical state and melting point of 4-
(Trifluoromethoxy)phenylacetic acid, a compound of interest in pharmaceutical and
agrochemical research. The information is presented to support laboratory research and
development activities.

Physical State

At ambient temperature (approximately 20°C), 4-(Trifluoromethoxy)phenylacetic acid exists
as a solid[1][2]. Its appearance is typically described as a white to almost white or pale cream
crystalline substance, which may also be in powder form[2][3].

Melting Point

The melting point of 4-(Trifluoromethoxy)phenylacetic acid is consistently reported in a
narrow range, indicating a relatively pure substance. The data from various suppliers is
summarized in the table below.
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Parameter Value Source

Melting Point 85.0t0 89.0 °C Tokyo Chemical Industry[1]
Melting Point 85-89°C Chem-Impex

Melting Point 83.0-89.0 °C Thermo Scientific Chemicals[3]
Melting Point (literature) 85-88 °C Sigma-Aldrich,

ChemicalBook[4][5]

Experimental Protocols
Determination of Physical State

The physical state of a chemical compound at a specific temperature and pressure is
determined through direct observation. For a novel or uncharacterized substance, the state can
be predicted by comparing its melting and boiling points to the ambient conditions.

Objective: To determine the physical state of 4-(Trifluoromethoxy)phenylacetic acid at
standard laboratory conditions.

Materials:

A sample of 4-(Trifluoromethoxy)phenylacetic acid

Spatula

Watch glass or weighing dish

Controlled environment (e.g., a laboratory bench at 20-25°C and standard atmospheric
pressure)

Procedure:

e Place a small amount of 4-(Trifluoromethoxy)phenylacetic acid onto a clean, dry watch
glass using a spatula.
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» Observe the sample's physical characteristics. Note its form (e.g., crystalline, powder), color,
and whether it flows like a liquid or maintains its shape like a solid.

» Record the ambient temperature and pressure.

» Based on the observation that the substance maintains a definite shape and volume, its
physical state is classified as solid.

Melting Point Determination using the Capillary Method

The melting point of a crystalline solid can be accurately determined using a melting point
apparatus (such as a Mel-Temp or similar device) and the capillary method. This procedure is a
standard technique for assessing the purity of a compound.

Objective: To determine the melting point range of 4-(Trifluoromethoxy)phenylacetic acid.

Materials:

4-(Trifluoromethoxy)phenylacetic acid, finely powdered

Capillary tubes (sealed at one end)

Melting point apparatus

Mortar and pestle (if the sample is not a fine powder)

Procedure:

e Sample Preparation:

o Ensure the sample of 4-(Trifluoromethoxy)phenylacetic acid is completely dry.

o If the sample consists of large crystals, gently pulverize it into a fine powder using a mortar
and pestle.

o Load a capillary tube by pressing the open end into the powdered sample. A small amount
of solid should enter the tube.
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o Compact the sample into the sealed end of the tube by tapping the tube or by dropping it
through a long, narrow tube. The packed sample height should be 2-3 mm.

e Instrument Setup and Measurement:
o Place the loaded capillary tube into the heating block of the melting point apparatus.

o If the approximate melting point is unknown, perform a rapid preliminary heating to
estimate the melting range.

o For an accurate measurement, set the heating rate so that the temperature rises at a
medium rate until it is about 20°C below the expected melting point.

o Decrease the heating rate to approximately 1-2°C per minute as the temperature
approaches the expected melting point. A slow heating rate is crucial for an accurate
reading.

o Observation and Recording:
o Observe the sample through the magnifying lens of the apparatus.

o Record the temperature at which the first droplet of liquid appears. This is the onset of
melting.

o Continue to observe and record the temperature at which the entire sample has
completely melted into a clear liquid. This is the completion of melting.

o The recorded temperatures constitute the melting point range. For a pure compound, this
range is typically narrow (0.5-2°C).

Visualizations

Below is a workflow diagram illustrating the process of characterizing the physical properties of
a chemical substance like 4-(Trifluoromethoxy)phenylacetic acid.
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Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 4-
(Trifluoromethoxy)phenylacetic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1304646#4-trifluoromethoxy-phenylacetic-acid-
melting-point-and-physical-state]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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